5-chloro-N-ethyl-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-ethyl-2-methoxybenzamide
• InChI: InChI=1S/C10H12ClNO2/c1-3-12-10(13)8-6-7(11)4-5-9(8)14-2/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key: CYEVQZAXPSGVHC-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=CC(=C1)Cl)OC
• Molecular Formula: C10H12ClNO2
• Molecular Weight: 213.66 g/mol

Description

5-chloro-N-ethyl-2-methoxybenzamide is a useful research compound. Its molecular formula is C10H12ClNO2 and its molecular weight is 213.66 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 213.0556563 g/mol and the complexity rating of the compound is 199. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molar Refraction and Polarizability Studies

The antiemetic drug 4-amino-5-chloro-N-(2-(diethylamino)ethyl)-2 methoxybenzamide hydrochloride monohydrate, which shares a similar structure with 5-chloro-N-ethyl-2-methoxybenzamide, has been studied for its molar refraction and polarizability. These studies involve measuring density and refractive index as a function of drug concentration, leading to insights into the drug's molecular interactions and polarizability effects (Sawale et al., 2016).

Transformation and Excretion in Biological Systems

Research on similar compounds, such as metoclopramide (4-amino-5-chloro-N-[2-(diethylamino)-ethyl]-2-methoxybenzamide), has revealed insights into drug transformation and excretion in biological systems. This includes the identification of various transformation products in the urine after oral administration in rabbits, providing valuable information on drug metabolism (Arita et al., 1970).

Gastroprokinetic Activity Research

Compounds structurally related to this compound have been evaluated for their gastroprokinetic activity. Studies on novel 5-hydroxytryptamine 4 (5-HT4) receptor agonists, including derivatives of 4-amino-N-[2-(1-aminocycloalkan-1-yl)ethyl]-5-chloro-2-methoxybenzamides, have shown potential in enhancing gastric motility and emptying (Suzuki et al., 1998).

Spectroscopy Analysis in Drug Development

Spectroscopy analysis of compounds like glibenclamide, which contains the this compound structure, plays a crucial role in understanding drug interactions and molecular properties. Techniques like FTIR and NMR spectroscopy are used for this purpose, providing insights into molecular interactions and electrostatic potential (Delgadillo-Armendariz et al., 2014).

Antibacterial Activity Research

Research on novel Mannich bases derived from 5-chloro-2-methoxybenzamide and sulfonamides/amines has shown significant antibacterial activities against various bacterial strains. Such studies contribute to the development of new antibacterial agents with potential medicinal applications (Joshi et al., 2005).